Cas no 2171466-88-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(oxan-4-yl)ethylcarbamoyl}butanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(oxan-4-yl)ethylcarbamoyl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(oxan-4-yl)ethylcarbamoyl}butanoic acid
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(oxan-4-yl)ethyl]carbamoyl}butanoic acid
- EN300-1521532
- 2171466-88-7
-
- Inchi: 1S/C27H32N2O6/c1-17(18-12-14-34-15-13-18)28-26(32)24(10-11-25(30)31)29-27(33)35-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23-24H,10-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: VIZCQTIARPXEJL-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)C(C)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 114Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(oxan-4-yl)ethylcarbamoyl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1521532-0.05g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(oxan-4-yl)ethyl]carbamoyl}butanoic acid |
2171466-88-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1521532-0.1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(oxan-4-yl)ethyl]carbamoyl}butanoic acid |
2171466-88-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1521532-0.25g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(oxan-4-yl)ethyl]carbamoyl}butanoic acid |
2171466-88-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1521532-0.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(oxan-4-yl)ethyl]carbamoyl}butanoic acid |
2171466-88-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1521532-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(oxan-4-yl)ethyl]carbamoyl}butanoic acid |
2171466-88-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1521532-2.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(oxan-4-yl)ethyl]carbamoyl}butanoic acid |
2171466-88-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1521532-5.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(oxan-4-yl)ethyl]carbamoyl}butanoic acid |
2171466-88-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1521532-10.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(oxan-4-yl)ethyl]carbamoyl}butanoic acid |
2171466-88-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1521532-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(oxan-4-yl)ethyl]carbamoyl}butanoic acid |
2171466-88-7 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1521532-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(oxan-4-yl)ethyl]carbamoyl}butanoic acid |
2171466-88-7 | 100mg |
$2963.0 | 2023-09-26 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(oxan-4-yl)ethylcarbamoyl}butanoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(oxan-4-yl)ethylcarbamoyl}butanoic acid
Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(oxan-4-yl)ethylcarbamoyl}butanoic acid (CAS: 2171466-88-7)
The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(oxan-4-yl)ethylcarbamoyl}butanoic acid (CAS: 2171466-88-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a tetrahydropyran (oxan-4-yl) moiety, has shown promising applications in peptide synthesis, drug delivery, and targeted therapeutics. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.
Recent studies have focused on the synthetic pathways for 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(oxan-4-yl)ethylcarbamoyl}butanoic acid, emphasizing its role as a versatile building block in peptide chemistry. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), ensures the stability of the amino acid derivative during coupling reactions. The incorporation of the oxan-4-yl ethylcarbamoyl moiety has been shown to enhance the solubility and bioavailability of peptide-based drugs, making this compound particularly valuable for the development of novel therapeutics.
In addition to its synthetic utility, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(oxan-4-yl)ethylcarbamoyl}butanoic acid has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its potential as a modulator of protein-protein interactions (PPIs), which are critical targets in drug discovery. The compound's ability to selectively bind to specific protein domains has been attributed to its unique structural configuration, offering new avenues for the design of PPI inhibitors. Furthermore, its compatibility with various drug delivery systems, such as nanoparticles and liposomes, has been explored, highlighting its potential in targeted drug delivery applications.
Recent advancements in analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled the precise characterization of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(oxan-4-yl)ethylcarbamoyl}butanoic acid and its derivatives. These techniques have been instrumental in elucidating the compound's stability, purity, and reactivity under various conditions, providing valuable insights for its optimization in pharmaceutical formulations. Moreover, computational modeling studies have shed light on the compound's binding affinity and interaction mechanisms with biological targets, further supporting its therapeutic potential.
Looking ahead, the continued exploration of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(oxan-4-yl)ethylcarbamoyl}butanoic acid is expected to yield significant breakthroughs in drug development. Its multifunctional nature, combined with its compatibility with existing synthetic and delivery platforms, positions it as a key player in the next generation of peptide-based therapeutics. Future research directions may include the development of novel derivatives with enhanced pharmacological properties, as well as the investigation of its efficacy in preclinical and clinical settings. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing personalized medicine.
2171466-88-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(oxan-4-yl)ethylcarbamoyl}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)